(3S)-2-(4-Bromo-2-fluorobenzyl)-3-methyl-6-phenyl-1,2-thiazinane 1,1-dioxide
Overview
Description
(3S)-2-(4-Bromo-2-fluorobenzyl)-3-methyl-6-phenyl-1,2-thiazinane 1,1-dioxide is a useful research compound. Its molecular formula is C18H19BrFNO2S and its molecular weight is 412.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
The compound is part of a broader class of chemicals that include thiazinane derivatives, which are significant in various synthetic and chemical reactivity studies. For instance, thiazinanes and their derivatives have been explored for their potential in disease treatment due to their significant pharmacological activities. Specifically, 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine has shown promise in anti-HIV activity, potentially working as an anti-AIDS treatment. Other derivatives, such as (Z)-methyl 3-(naphthalen-1-ylimino)-2-thia-4-azaspiro[5 5]undecane-4-carbodithioate, have demonstrated analgesic activity. Moreover, cephradine and chlormezanone, both thiazinane derivatives, have been used as antibiotics and anticoagulants, respectively (Hassan et al., 2020).
Coordination Chemistry
In the realm of coordination chemistry, the exploration of fluorocarbons and their complexes offers insights into the interaction between such compounds and metal ions. The study of difluoro-m-cyclophane-based fluorocryptands, for example, reveals significant shifts in NMR resonances upon metal ion coordination, indicating a strong interaction between the fluorocarbon structure and the metal ions. This research provides a foundation for understanding the coordination behavior of complex molecules, including thiazinane derivatives, with potential applications in materials science and catalysis (Plenio et al., 1997).
Novel Synthetic Pathways
The field of synthetic chemistry continually explores new pathways for creating complex molecules. The synthesis of 11H-benzo[5,6][1,4]thiazino[3,4-a]isoindol-11-ones from 2-bromo-(2/3-substitutedphenyl)-1H-indene-1,3(2H)-diones and 2-aminobenzenethiols demonstrates a novel transformation involving nucleophilic substitution, ring opening, and intramolecular cyclization. This innovative approach underscores the versatility of thiazinane derivatives in synthesizing novel compounds with potential pharmaceutical applications (Mor & Sindhu, 2019).
Properties
IUPAC Name |
(3S)-2-[(4-bromo-2-fluorophenyl)methyl]-3-methyl-6-phenylthiazinane 1,1-dioxide | |
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InChI |
InChI=1S/C18H19BrFNO2S/c1-13-7-10-18(14-5-3-2-4-6-14)24(22,23)21(13)12-15-8-9-16(19)11-17(15)20/h2-6,8-9,11,13,18H,7,10,12H2,1H3/t13-,18?/m0/s1 | |
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InChI Key |
BWBAYLDCGGSPNA-FVRDMJKUSA-N | |
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Canonical SMILES |
CC1CCC(S(=O)(=O)N1CC2=C(C=C(C=C2)Br)F)C3=CC=CC=C3 | |
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Isomeric SMILES |
C[C@H]1CCC(S(=O)(=O)N1CC2=C(C=C(C=C2)Br)F)C3=CC=CC=C3 | |
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Molecular Formula |
C18H19BrFNO2S | |
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Molecular Weight |
412.3 g/mol | |
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Retrosynthesis Analysis
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